Cas no 66319-07-1 (3-Thiophenecarboxylic acid, tetrahydro-5-methyl-4-oxo-, methyl ester)

• Product Name: 3-Thiophenecarboxylic acid, tetrahydro-5-methyl-4-oxo-, methyl ester
• CAS No: 66319-07-1
• MF: C₇H₁₀O₃S
• MW: 174.217501163483
• CID: 396489
• PubChem ID: 12658698
• Update Time: 2025-04-19

3-Thiophenecarboxylic acid, tetrahydro-5-methyl-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, tetrahydro-5-methyl-4-oxo-, methyl ester
• methyl 5-methyl-4-oxothiolane-3-carboxylate
• 2-methyl-4-(carbomethoxy)-2,3,4,5-tetrahydrothiophen-3-one
• 4-carbomethoxy-3-keto-2-methyltetrahydrothiophene
• 5-methyl-4-oxotetrahydro-3-
• 5-methyl-4-oxo-tetrahydrothiophene-3-carboxylic acid methyl ester
• methyl 5-methyl-4-oxotetrahydrothiophen-3-carboxylate
• methyl tetrahydro-5-methyl-4-oxothiophene-3-carboxylate
• Tetrahydro-5-methyl-4-oxothiophen-3-carbonsaeure-methylester
• NS00002869
• Methyl 4-keto-5-methyl-2,3,4,5-tetrahydrothiophene-3-carboxylate
• 1,4-Anhydro-2,5-dideoxy-2-(methoxycarbonyl)-1-thiopent-3-ulose
• DTXSID70505936
• EC 619-801-7
• HLNPATHSTGXZRT-UHFFFAOYSA-N
• Methyl 5-methyl-4-oxotetrahydrothiophene-3-carboxylate
• 66319-07-1
• SCHEMBL3199635

• Inchi： 1S/C7H10O3S/c1-4-6(8)5(3-11-4)7(9)10-2/h4-5H,3H2,1-2H3
• InChI Key： HLNPATHSTGXZRT-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)OC)C(C1C)=O

Computed Properties

• Exact Mass: 174.03500
• Monoisotopic Mass: 174.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• PSA: 68.67000
• LogP: 0.48000